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Compound Focus: Cefcapene Pivoxil Hydrochloride Hydrate

CAS No.: 147816-24-8

Cat. No.: S523075

Get Quote

Handling Instructions and Key Properties

The manufacturer indicates this compound is unstable in solution, recommending freshly prepared solutions

for use [1].

Table 1: Chemical Properties and Handling of Cefcapene Pivoxil Hydrochloride Hydrate

Property Detail

Molecular Weight 622.11 g/mol [1]

CAS No. 147816-24-8 [1]

Form White to light yellow solid [1]

Handling Instructions Unstable in solution; freshly prepared solutions are recommended [1].

Solid Storage 4°C, sealed storage, away from moisture [1]
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This protocol is adapted from the supplier's guidelines for preparing stock solutions in DMSO [1].

Objective: To prepare a 100 mg/mL stock solution of cefcapene pivoxil hydrochloride hydrate in
DMSO.

Materials:
Cefcapene pivoxil hydrochloride hydrate (powder)

Anhydrous DMSO (freshly opened, hygroscopic)
Analytical balance

Sterile glass vial
Ultrasonic bath

Procedure:

Weighing: Accurately weigh 25 mg of cefcapene pivoxil hydrochloride hydrate powder.
Dissolution: Transfer the powder into a sterile glass vial. Add 250 µL of anhydrous DMSO to achieve

a final concentration of 100 mg/mL.
Solubilization: Mix the solution thoroughly. To aid dissolution, place the vial in an ultrasonic bath for

several minutes until the solution appears clear.
Aliquoting (Recommended): Immediately after preparation, aliquot the stock solution into single-use

volumes to avoid repeated freeze-thaw cycles.
Storage: Store the aliquots at 4°C for short-term use. For longer-term storage, -20°C or -80°C is

recommended, though the stability duration under these conditions has not been explicitly defined by
the available data [1].

Critical Considerations for Researchers

Solution Instability: The supplier explicitly states the compound is unstable in solutions [1]. The

provided protocol is based on general laboratory practice for such compounds, as specific long-term
stability data (e.g., half-life at different temperatures) is not available in the search results.

Bioavailability Context: Cefcapene pivoxil is a prodrug, and its instability in solution may be related
to the hydrolytic conversion of the pivoxil ester to the active drug, cefcapene, a process that is

intended to occur enzymatically in the body [2].
Solvent Impact: Hygroscopic DMSO can absorb water from the atmosphere, which may accelerate

degradation. Always use a freshly opened, dry bottle of DMSO for preparation [1].

Experimental Workflow for Stock Solution Preparation
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The following diagram outlines the key steps for preparing the stock solution, emphasizing immediate use or

proper aliquoting and storage to maximize stability:

Weigh 25 mg compound

Add 250 µL anhydrous DMSO

Sonicate to dissolve

Solution clear?

Aliquot immediately

 Yes

Continue sonication

 No

Store at 4°C
(Short-term)

Store at -20°C/-80°C
(Long-term) Use freshly

Click to download full resolution via product page

Recommendations for Further Investigation

Given the limited specific stability data in the public domain, you may need to:

Contact Manufacturers Directly: Reach out to chemical suppliers like MedChemExpress for any

unpublished stability data or technical bulletins.
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Establish In-House Validation: Develop and validate your own stability-indicating HPLC-UV method

to monitor degradation and determine the exact shelf-life of stock solutions under your specific
storage conditions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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